Cas no 1805642-43-6 (Ethyl 4-chloro-2-fluoro-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-chloro-2-fluoro-5-(trifluoromethyl)benzoate
• CAS No: 1805642-43-6
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4795166
• Update Time: 2023-08-17

Ethyl 4-chloro-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-fluoro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)5-3-6(10(13,14)15)7(11)4-8(5)12/h3-4H,2H2,1H3
• InChI Key： MEHUUQZFCURXDK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OCC)C=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3